N-(2-{[(3-methoxyphenyl)carbonyl]amino}ethyl)pyrazine-2-carboxamide

• Molecular Formula: C15H16N4O3
• Molecular Weight: 300.31 g/mol
• IUPAC Name: N-[2-[(3-methoxybenzoyl)amino]ethyl]pyrazine-2-carboxamide
• InChI: InChI=1S/C15H16N4O3/c1-22-12-4-2-3-11(9-12)14(20)18-7-8-19-15(21)13-10-16-5-6-17-13/h2-6,9-10H,7-8H2,1H3,(H,18,20)(H,19,21)
• InChI Key: BBNMRTSVXKOXMD-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)NCCNC(=O)C2=NC=CN=C2
• solubility: 30.9 [ug/mL]

Description

N-(2-{[(3-methoxyphenyl)carbonyl]amino}ethyl)pyrazine-2-carboxamide, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This compound has gained significant attention in the scientific community due to its potential therapeutic applications in treating various neurological and psychiatric disorders. In

Mechanism of Action

N-(2-{[(3-methoxyphenyl)carbonyl]amino}ethyl)pyrazine-2-carboxamide acts as a selective antagonist of the mGluR5 receptor, which is involved in the regulation of various neurotransmitters, including glutamate and dopamine. By blocking the mGluR5 receptor, N-(2-{[(3-methoxyphenyl)carbonyl]amino}ethyl)pyrazine-2-carboxamide reduces the release of these neurotransmitters, leading to a decrease in excitatory activity in the brain (Gasparini et al., 1999).
Biochemical and Physiological Effects
N-(2-{[(3-methoxyphenyl)carbonyl]amino}ethyl)pyrazine-2-carboxamide has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to reduce anxiety-like behavior and increase social interaction in mice (Palucha et al., 2005). Additionally, N-(2-{[(3-methoxyphenyl)carbonyl]amino}ethyl)pyrazine-2-carboxamide has been shown to reduce the reinforcing effects of cocaine and alcohol in rats (Baptista et al., 2004; Cowen et al., 2005).

Advantages and Limitations for Lab Experiments

One advantage of N-(2-{[(3-methoxyphenyl)carbonyl]amino}ethyl)pyrazine-2-carboxamide is that it is a selective antagonist of the mGluR5 receptor, which reduces the risk of off-target effects. Additionally, N-(2-{[(3-methoxyphenyl)carbonyl]amino}ethyl)pyrazine-2-carboxamide has been shown to have good bioavailability and pharmacokinetic properties in animal models (Gasparini et al., 1999). However, one limitation of N-(2-{[(3-methoxyphenyl)carbonyl]amino}ethyl)pyrazine-2-carboxamide is that it is not selective for the mGluR5 receptor subtype, as it also has some activity at the mGluR1 receptor (Gasparini et al., 1999).

Future Directions

For research on N-(2-{[(3-methoxyphenyl)carbonyl]amino}ethyl)pyrazine-2-carboxamide include investigating its potential as a treatment for drug addiction and developing more selective mGluR5 antagonists.

Synthesis Methods

The synthesis of N-(2-{[(3-methoxyphenyl)carbonyl]amino}ethyl)pyrazine-2-carboxamide involves the reaction of 2-bromo-pyrazine with 3-methoxybenzoyl chloride in the presence of triethylamine to obtain 2-(3-methoxybenzoyl)pyrazine. This intermediate is then reacted with 2-aminoethyl carbamate hydrochloride in the presence of sodium bicarbonate to obtain N-(2-{[(3-methoxyphenyl)carbonyl]amino}ethyl)pyrazine-2-carboxamide in high yield and purity (Gasparini et al., 1999).

Scientific Research Applications

N-(2-{[(3-methoxyphenyl)carbonyl]amino}ethyl)pyrazine-2-carboxamide has been extensively studied for its potential therapeutic applications in treating various neurological and psychiatric disorders, including anxiety, depression, schizophrenia, and drug addiction. It has been shown to have anxiolytic and antidepressant effects in animal models (Palucha et al., 2005). Additionally, N-(2-{[(3-methoxyphenyl)carbonyl]amino}ethyl)pyrazine-2-carboxamide has been shown to reduce cocaine self-administration in rats (Baptista et al., 2004). These findings suggest that N-(2-{[(3-methoxyphenyl)carbonyl]amino}ethyl)pyrazine-2-carboxamide may have potential as a treatment for drug addiction.